1-cycloheptyl-4-(4-pyridinylmethyl)piperazine oxalate

• IUPAC Name: 1-cycloheptyl-4-(pyridin-4-ylmethyl)piperazine;oxalic acid
• InChI: InChI=1S/C17H27N3.C2H2O4/c1-2-4-6-17(5-3-1)20-13-11-19(12-14-20)15-16-7-9-18-10-8-16;3-1(4)2(5)6/h7-10,17H,1-6,11-15H2;(H,3,4)(H,5,6)
• InChI Key: DAUHPVBFOAPALH-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)N2CCN(CC2)CC3=CC=NC=C3.C(=O)(C(=O)O)O
• Molecular Formula: C19H29N3O4
• Molecular Weight: 363.5 g/mol

Description

1-Cycloheptyl-4-(4-pyridinylmethyl)piperazine oxalate is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound is a piperazine derivative that has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of 1-Cycloheptyl-4-(4-pyridinylmethyl)piperazine oxalate is not fully understood. However, it is believed to work by modulating the activity of various neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine.
Biochemical and Physiological Effects:
1-Cycloheptyl-4-(4-pyridinylmethyl)piperazine oxalate has been found to have a wide range of biochemical and physiological effects. It has been shown to increase the levels of various neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. It has also been found to decrease the activity of the HPA axis, which is involved in the stress response.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-Cycloheptyl-4-(4-pyridinylmethyl)piperazine oxalate in lab experiments is its well-established safety profile. It has been extensively studied and has been found to have a low risk of toxicity. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 1-Cycloheptyl-4-(4-pyridinylmethyl)piperazine oxalate. One area of interest is its potential use in the treatment of various mental health disorders, including schizophrenia, depression, and anxiety. Another area of interest is its potential as a tool for studying the role of neurotransmitters in the brain. Further research is needed to fully understand the mechanisms of action of this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis of 1-Cycloheptyl-4-(4-pyridinylmethyl)piperazine oxalate involves several steps. The first step is the preparation of 4-pyridinylmethylpiperazine, which is then reacted with cycloheptyl chloride to produce 1-cycloheptyl-4-(4-pyridinylmethyl)piperazine. This compound is then converted to its oxalate salt form, which is the final product.

Scientific Research Applications

1-Cycloheptyl-4-(4-pyridinylmethyl)piperazine oxalate has been extensively studied for its potential therapeutic applications. It has been found to have antipsychotic, antidepressant, and anxiolytic effects, making it a promising candidate for the treatment of various mental health disorders.